Cas no 84719-31-3 (2,4-Dihydroxypyridine)

• Product Name: 2,4-Dihydroxypyridine
• CAS No: 84719-31-3
• MF: C₅H₅NO₂
• MW: 111.098701238632
• CID: 60758
• PubChem ID: 54696004
• Update Time: 2024-10-26

2,4-Dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine-2,4-diol
• 2,4-Dihydroxypyridine
• C5H5NO2
• 2,4-Pyridinediol
• 4-Hydroxypyridin-2(1H)-one
• 4-Hydroxy-2-pyridone
• 3-Deazauracil
• 2(1H)-Pyridinone, 4-hydroxy-
• 2,4-Dihydroxy pyridine
• 2-hydroxypyridin-4(1H)-one
• 4-Hydroxy-2(1H)-pyridinone
• 2(1H)-Pyridinone,4-hydroxy
• 2(1H)-Pyridone, 4-hydroxy-
• NSC37839
• 4-hydroxy-1,2-dihydropyridin-2-one
• 4-hydroxy-2(1H)-pyridone
• LQ01OR5OK4
• ZEZJPIDPVXJEME-UHFFFAOYSA-N
• ZEZJPIDPVXJEME-UHFFFAOYSA-
• J-640104
• NSC-119859
• 84719-31-3
• 2-hydroxy-1H-pyridin-4-one
• 2,4-dihydroxy-pyridine
• InChI=1/C5H5NO2/c7-4-1-2-6-5(8)3-4/h1-3H,(H2,6,7,8)
• Pyridine-24-diol
• SY009441
• 4-hydroxy-1H-2-pyridone
• NSC119859
• D2682
• AC-1001
• W-104982
• MFCD00006273
• EINECS 210-924-8
• SCHEMBL133861
• NSC 37839
• 2,4-Pyridinediol; 3-Deazauracil; 3-Deazauracil; 2,4-Pyridinediol
• pyridine, 2,4-dihydroxy-
• 4-HYDROXY-2-PYRIDINONE
• AC-907/25014063
• Z3225946514
• NSC 119859
• SB52230
• EN300-91568
• AKOS006222771
• CS-W020577
• 2,4-Dihydroxypyridine, 97%
• J-800106
• NS00043429
• CK2604
• 29212-35-9
• NSC-37839
• 4-Hydroxypyridinol
• DB-005863
• 4-hydroxy-2-oxopyridine
• UNII-LQ01OR5OK4
• 4-hydroxy-1h-pyridin-2-one
• BCP27181
• AKOS005254611
• SCHEMBL17495019
• 626-03-9
• PS-4683
• DTXSID90274238
• BP-11396
• 4-hydroxypyridone
• 4(1H)-Pyridinone, 2-hydroxy-
• CHEBI:182025

• MDL： P195264
• Inchi： 1S/C5H5NO2/c7-4-1-2-6-5(8)3-4/h1-3H,(H2,6,7,8)
• InChI Key： ZEZJPIDPVXJEME-UHFFFAOYSA-N
• SMILES： OC1C=C(O)C=CN=1

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -0.4

Experimental Properties

• Color/Form: White to yellow Beige crystals or
• Density: 1.379 g/cm3
• Melting Point: 272-276 °C(lit.)
• Boiling Point: 270.9ºC
• Flash Point: 117.6ºC
• Refractive Index: 1.637
• PSA: 53.35000
• LogP: 0.49280

2,4-Dihydroxypyridine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：UV1146800
• Hazardous Material Identification：
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones